Cas no 2913267-46-4 (2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride)

2-(Pyrrolidin-3-yloxy)benzonitrile hydrochloride is a synthetic organic compound featuring a benzonitrile core substituted with a pyrrolidin-3-yloxy moiety, delivered as its hydrochloride salt for enhanced stability and solubility. This intermediate is particularly valuable in pharmaceutical research, where it serves as a versatile building block for the synthesis of bioactive molecules, including potential CNS-targeting agents. The pyrrolidine ring offers conformational flexibility, while the nitrile group provides a handle for further functionalization. Its hydrochloride form ensures consistent handling and storage properties, making it suitable for scalable applications. The compound’s well-defined structure and purity make it a reliable choice for medicinal chemistry and drug discovery programs.
2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride structure
2913267-46-4 structure
Product Name:2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride
CAS No:2913267-46-4
MF:C11H13ClN2O
MW:224.686721563339
CID:6784920
Update Time:2025-11-03

2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride
    • Inchi: 1S/C11H12N2O.ClH/c12-7-9-3-1-2-4-11(9)14-10-5-6-13-8-10;/h1-4,10,13H,5-6,8H2;1H
    • InChI Key: KOLWPYGFTMFKSB-UHFFFAOYSA-N
    • SMILES: O(C1CNCC1)C1C=CC=CC=1C#N.Cl

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Additional information on 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride

2-(Pyrrolidin-3-yloxy)benzonitrile Hydrochloride: A Comprehensive Overview

2-(Pyrrolidin-3-yloxy)benzonitrile hydrochloride (CAS No. 2913267-46-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted benzonitriles and is characterized by the presence of a pyrrolidine ring linked to a benzene ring through an ether linkage. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical studies.

The chemical structure of 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride is particularly intriguing due to the presence of the pyrrolidine moiety, which can confer specific biological activities. Pyrrolidine derivatives are known for their ability to interact with various biological targets, including receptors, enzymes, and ion channels. This makes them valuable candidates for drug discovery and development.

Recent research has focused on the potential of 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT1A receptor, which plays a crucial role in regulating mood and anxiety. This interaction has led to its evaluation as a potential anxiolytic and antidepressant agent.

In addition to its effects on serotonin receptors, 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride has been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to cross the blood-brain barrier effectively. This property is essential for compounds targeting central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for further investigation in larger patient populations.

The synthesis of 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride involves several steps, including the formation of the pyrrolidine ring and its subsequent attachment to the benzene ring. Advanced synthetic methods, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the yield and purity of the final product.

In conclusion, 2-(pyrrolidin-3-yloxy)benzonitrile hydrochloride (CAS No. 2913267-46-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology.

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